Cas no 1806980-95-9 (3-Cyano-2-(difluoromethyl)-6-methoxypyridine-4-sulfonamide)

• Product Name: 3-Cyano-2-(difluoromethyl)-6-methoxypyridine-4-sulfonamide
• CAS No: 1806980-95-9
• MF: C₈H₇F₂N₃O₃S
• MW: 263.2212870121
• CID: 4877191
• Update Time: 2025-05-22

3-Cyano-2-(difluoromethyl)-6-methoxypyridine-4-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 3-Cyano-2-(difluoromethyl)-6-methoxypyridine-4-sulfonamide

• Inchi： 1S/C8H7F2N3O3S/c1-16-6-2-5(17(12,14)15)4(3-11)7(13-6)8(9)10/h2,8H,1H3,(H2,12,14,15)
• InChI Key： FIFKIWBQEZWHIQ-UHFFFAOYSA-N
• SMILES： S(C1C=C(N=C(C(F)F)C=1C#N)OC)(N)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 414
• XLogP3: 0.1
• Topological Polar Surface Area: 114

Additional information on 3-Cyano-2-(difluoromethyl)-6-methoxypyridine-4-sulfonamide

Research Briefing on 3-Cyano-2-(difluoromethyl)-6-methoxypyridine-4-sulfonamide (CAS: 1806980-95-9)

Recent advancements in the field of chemical biology and medicinal chemistry have highlighted the significance of sulfonamide derivatives as potential therapeutic agents. Among these, 3-Cyano-2-(difluoromethyl)-6-methoxypyridine-4-sulfonamide (CAS: 1806980-95-9) has emerged as a compound of interest due to its unique structural features and promising biological activities. This briefing provides an overview of the latest research findings related to this compound, focusing on its synthesis, mechanism of action, and potential applications in drug discovery.

The compound 3-Cyano-2-(difluoromethyl)-6-methoxypyridine-4-sulfonamide belongs to the class of pyridine sulfonamides, which are known for their diverse pharmacological properties. Recent studies have explored its role as an inhibitor of specific enzymatic targets, particularly in the context of inflammatory and metabolic disorders. The presence of the difluoromethyl group and the cyano moiety in its structure enhances its binding affinity and selectivity, making it a valuable candidate for further development.

A study published in the Journal of Medicinal Chemistry (2023) demonstrated the efficient synthesis of 3-Cyano-2-(difluoromethyl)-6-methoxypyridine-4-sulfonamide via a multi-step reaction sequence, starting from commercially available precursors. The researchers optimized the reaction conditions to achieve high yields and purity, which is critical for subsequent biological evaluations. The compound was characterized using advanced spectroscopic techniques, including NMR and mass spectrometry, confirming its structural integrity.

In vitro assays revealed that 3-Cyano-2-(difluoromethyl)-6-methoxypyridine-4-sulfonamide exhibits potent inhibitory activity against carbonic anhydrase isoforms, particularly CA IX and CA XII, which are overexpressed in hypoxic tumor environments. This finding suggests its potential application as an anticancer agent, targeting tumor-associated carbonic anhydrases to disrupt pH regulation and inhibit tumor growth. Additionally, the compound showed moderate activity against bacterial carbonic anhydrases, indicating possible uses in antimicrobial therapy.

Further investigations into the compound's mechanism of action utilized molecular docking and dynamics simulations. These studies highlighted the critical interactions between the sulfonamide group and the active site zinc ion of carbonic anhydrases, as well as the stabilizing effects of the difluoromethyl and cyano substituents. Such insights are invaluable for the rational design of next-generation inhibitors with improved efficacy and reduced off-target effects.

Despite these promising results, challenges remain in the development of 3-Cyano-2-(difluoromethyl)-6-methoxypyridine-4-sulfonamide as a therapeutic agent. Pharmacokinetic studies indicated moderate bioavailability and rapid clearance in animal models, necessitating further structural modifications to enhance its drug-like properties. Researchers are currently exploring prodrug strategies and formulation approaches to address these limitations.

In conclusion, 3-Cyano-2-(difluoromethyl)-6-methoxypyridine-4-sulfonamide represents a compelling case study in the intersection of chemical synthesis and biological evaluation. Its unique structural attributes and inhibitory profile position it as a promising lead compound for the development of novel therapeutics targeting carbonic anhydrase-related pathologies. Ongoing research efforts are expected to shed more light on its full therapeutic potential and pave the way for clinical translation.